3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-((pyridin-3-ylmethyl)thio)pyridazine
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Description
3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-((pyridin-3-ylmethyl)thio)pyridazine is a useful research compound. Its molecular formula is C15H15N5S and its molecular weight is 297.38. The purity is usually 95%.
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Scientific Research Applications
Novel Heterocyclic Compounds with Antibacterial Properties
The synthesis of novel heterocyclic compounds, including those with pyrazole, pyridine, and pyridazine rings, has been explored for potential use as antibacterial agents. For example, Azab, Youssef, and El-Bordany (2013) aimed to synthesize new heterocyclic compounds containing a sulfonamido moiety, resulting in pyran, pyridine, and pyridazine derivatives with high antibacterial activities (Azab, Youssef, & El-Bordany, 2013).
Anti-inflammatory and Antimicrobial Activities
Research has also been conducted on the regioselectivity of 1,3-dipolar cycloadditions to produce isoxazoline, pyrrolo[3,4-d]isoxazole-4,6-diones, and pyrazolo[3,4-d]pyridazines, revealing compounds with good antimicrobial, anti-inflammatory, and analgesic activities. This indicates the therapeutic potential of these heterocyclic compounds in medicinal chemistry (Zaki, Sayed, & Elroby, 2016).
Anticancer Agents Synthesis
The structural elements of pyrazole and pyridazine have been incorporated into the synthesis of potential anticancer agents. Temple, Rose, Comber, and Rener (1987) developed routes for synthesizing congeners of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, investigating their activity as mitotic inhibitors with antitumor activity in mice (Temple, Rose, Comber, & Rener, 1987).
Synthesis of Pyrazolo and Pyrimidine Derivatives
Fadda, Etman, El-Seidy, and Elattar (2012) utilized enaminonitriles in the synthesis of new pyrazole, pyridine, and pyrimidine derivatives, showcasing the versatility of these heterocyclic frameworks in creating compounds with potential biological activities (Fadda, Etman, El-Seidy, & Elattar, 2012).
Properties
IUPAC Name |
3-(3,5-dimethylpyrazol-1-yl)-6-(pyridin-3-ylmethylsulfanyl)pyridazine |
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InChI |
InChI=1S/C15H15N5S/c1-11-8-12(2)20(19-11)14-5-6-15(18-17-14)21-10-13-4-3-7-16-9-13/h3-9H,10H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIWASUHEHLAQFU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN=C(C=C2)SCC3=CN=CC=C3)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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